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Compound of Interest

Compound Name: 4-methyl-1H-indazol-5-amine

Cat. No.: B033550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methyl-1H-indazol-5-amine, with CAS number 101257-89-0, is a heterocyclic amine

belonging to the indazole class of compounds. The indazole scaffold is a prominent privileged

structure in medicinal chemistry, recognized for its versatile biological activities. This technical

guide provides a comprehensive overview of the known properties, synthesis, and biological

relevance of 4-Methyl-1H-indazol-5-amine and its derivatives, with a focus on its application in

drug discovery, particularly in the development of kinase inhibitors for oncology.

Physicochemical Properties
A summary of the key physicochemical properties for 4-Methyl-1H-indazol-5-amine is

presented below. While experimental data for some properties of this specific molecule are

limited, computed values provide valuable insights.
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Property Value Source

CAS Number 101257-89-0

Molecular Formula C₈H₉N₃ PubChem[1]

Molecular Weight 147.18 g/mol PubChem[1]

IUPAC Name 4-methyl-1H-indazol-5-amine PubChem[1]

Canonical SMILES CC1=C(C=CC2=C1C=NN2)N PubChem[1]

XLogP3 1.2 PubChem[1]

Topological Polar Surface Area 54.7 Å² PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 0 PubChem[1]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 4-Methyl-1H-indazol-5-
amine is not readily available in the public domain, a general and common approach to

synthesize substituted indazoles involves the cyclization of ortho-substituted anilines. A

plausible synthetic workflow is outlined below.

General Experimental Workflow for Indazole Synthesis
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Start with substituted o-toluidine derivative

Nitration

e.g., HNO₃, H₂SO₄

Reduction of nitro group to amine

e.g., SnCl₂, HCl or H₂, Pd/C

Diazotization of amine

NaNO₂, HCl

Intramolecular cyclization

Heating

4-Methyl-1H-indazol-5-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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